Cas no 2413877-96-8 (5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid
• CAS No: 2413877-96-8
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 5778911
• PubChem ID: 146050007
• Update Time: 2025-06-08

5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7564240
• 2413877-96-8
• 5-bromo-2-(carboxymethyl)pyridine-3-carboxylic acid
• 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H6BrNO4/c9-4-1-5(8(13)14)6(10-3-4)2-7(11)12/h1,3H,2H2,(H,11,12)(H,13,14)
• InChI Key： GISFXZZZDHNHBS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1)CC(=O)O

Computed Properties

• Exact Mass: 258.94802g/mol
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5Ų

Additional information on 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid

Introduction to 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic Acid (CAS No. 2413877-96-8)

5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid (CAS No. 2413877-96-8) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine atom, a carboxymethyl group, and a pyridine ring, offers a versatile platform for the development of novel therapeutic agents.

The pyridine ring, a fundamental heterocyclic aromatic structure, is widely recognized for its ability to form stable complexes with various metal ions and its potential to modulate biological activities. The presence of the bromine atom in the 5-position of the pyridine ring imparts additional reactivity and selectivity, making this compound an attractive candidate for drug design and synthesis. The carboxymethyl group at the 2-position further enhances the compound's solubility and bioavailability, crucial factors in the development of effective pharmaceuticals.

Recent studies have highlighted the potential of 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to the compound's ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid has shown promise in cancer research. Studies have indicated that this compound can selectively target and inhibit cancer cell proliferation by disrupting critical signaling pathways. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a central role in cancer progression. This selective inhibition suggests that 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents.

The structural versatility of 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid also makes it an ideal candidate for drug conjugation strategies. By attaching this compound to other therapeutic agents or targeting moieties, researchers can enhance the specificity and efficacy of drug delivery systems. For instance, conjugation with antibodies or nanoparticles can facilitate targeted delivery to specific tissues or cells, thereby improving therapeutic outcomes while minimizing systemic toxicity.

In terms of synthetic accessibility, 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid can be efficiently synthesized using well-established methodologies in organic chemistry. One common approach involves the reaction of 5-bromopyridine-2-carbaldehyde with bromoacetic acid followed by oxidation to form the carboxylic acid derivative. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for both research and industrial applications.

The physicochemical properties of 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. The compound is moderately soluble in water and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biological assays and formulations.

From a safety perspective, 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, environmental considerations should be taken into account when disposing of waste materials containing this compound.

In conclusion, 5-Bromo-2-(carboxymethyl)pyridine-3-carboxylic acid (CAS No. 2413877-96-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.